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Compound of Interest

Compound Name: 2-methyl Benzamideoxime

Cat. No.: B154247 Get Quote

This document provides essential safety and logistical information for the proper disposal of 2-

methylbenzamide oxime, intended for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure the safe handling and disposal

of this chemical in a laboratory setting.

Safety and Hazard Information
2-Methylbenzamide oxime is a chemical that requires careful handling due to its potential

health hazards. The following table summarizes its classification according to the Globally

Harmonized System (GHS).
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Hazard Category GHS Classification

Signal Word Danger

Hazard Pictograms
Skull and Crossbones, Corrosion, Exclamation

Mark

Hazard Statements (H-Statements)

H301/H302: Toxic or Harmful if

swallowed[1]H315: Causes skin

irritation[1]H318/H319: Causes serious eye

damage or irritation[1]H335: May cause

respiratory irritation[1]

Precautionary Statements (P-Statements)

P261: Avoid breathing dust.[2]P264: Wash face,

hands and any exposed skin thoroughly after

handling.[3]P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[1]P301+P310: IF SWALLOWED:

Immediately call a POISON CENTER or

doctor/physician.P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

UN Number UN 2811: Toxic solid, organic, n.o.s.[1]

Experimental Protocol: Waste Disposal
Methodology
The proper disposal of 2-methylbenzamide oxime is critical to ensure laboratory and

environmental safety. The following step-by-step protocol must be followed.

Waste Identification and Segregation
Identify Waste: All materials contaminated with 2-methylbenzamide oxime, including unused

product, reaction byproducts, contaminated personal protective equipment (PPE), and

cleaning materials, must be treated as hazardous waste.
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Segregate Waste: Do not mix 2-methylbenzamide oxime waste with other waste streams,

especially incompatible materials such as strong oxidizing agents.[3]

Waste Collection and Containment
Container Selection: Use a designated, properly labeled, and sealable container for

collecting solid 2-methylbenzamide oxime waste. The container must be made of a material

compatible with the chemical.

Labeling: Affix a hazardous waste label to the container. The label must clearly state

"Hazardous Waste" and identify the contents as "2-Methylbenzamide Oxime Waste".

Container Management: Keep the waste container closed at all times, except when adding

waste. Store the container in a designated, well-ventilated, and secure area, away from heat

and sources of ignition.[3][4]

Disposal of Contaminated Materials
Solid Waste: Contaminated items such as gloves, weighing papers, and disposable lab coats

should be placed directly into the designated hazardous waste container.

Liquid Waste: For solutions containing 2-methylbenzamide oxime, collect the liquid waste in

a separate, sealed, and clearly labeled container.

Empty Containers: Original containers of 2-methylbenzamide oxime must be triple-rinsed

with a suitable solvent. The first rinseate must be collected and disposed of as hazardous

waste.[4] After thorough rinsing and drying, the empty container can be disposed of as non-

hazardous waste, in accordance with institutional policies.

Final Disposal Procedure
Professional Disposal Service: The disposal of 2-methylbenzamide oxime waste must be

handled by a licensed professional waste disposal service.[1] Do not attempt to dispose of

this chemical through standard laboratory drains or as regular solid waste.[4]

Arranging Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup for the hazardous waste container. Ensure all labeling is

complete and accurate before the scheduled pickup.
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-

methylbenzamide oxime.
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Caption: Disposal workflow for 2-methylbenzamide oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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